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Compound of Interest

Compound Name: Peonidin 3-arabinoside

Cat. No.: B1532838 Get Quote

Essential Safety and Handling Guide for
Peonidin 3-arabinoside
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the proper handling and

disposal of Peonidin 3-arabinoside. Adherence to these procedures is essential for ensuring

laboratory safety and maintaining experimental integrity.

Hazard Identification and Classification
Peonidin 3-arabinoside is classified with the following hazards.[1]

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1]
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H410: Very toxic to aquatic life with long-lasting effects.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
When handling Peonidin 3-arabinoside, especially in its powdered form, the following

personal protective equipment is mandatory to prevent exposure.[2]
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PPE Category Item Specification

Hand Protection Gloves
Chemical-resistant gloves

(e.g., nitrile).

Eye Protection Safety Glasses/Goggles

Tightly sealed goggles to

protect from dust and

splashes.

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator, especially

when handling the powder, to

avoid inhalation.[2][3]

Body Protection Lab Coat

A standard lab coat should be

worn to prevent skin contact.

[2]

Handling and Storage
Proper handling and storage are crucial to maintain the stability of Peonidin 3-arabinoside
and ensure a safe laboratory environment.

Ventilation: Work in a well-ventilated area, preferably in a fume hood, to minimize inhalation

of dust particles.[2]

Storage: Store in a cool, dry, and dark place in a tightly sealed container.[4][5] Avoid storing

with alkalis or strong reducing agents.[4] Peonidin 3-arabinoside is sensitive to heat and

may degrade at temperatures above 40°C.

Stability: Anthocyanins like Peonidin 3-arabinoside are unstable and can be affected by

factors such as pH, temperature, and light.[6][7]

First Aid Measures
In case of exposure, follow these first aid procedures immediately.[1]
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Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

Skin Contact
Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing.[1]

Eye Contact

Remove any contact lenses and flush eyes

immediately with large amounts of water for at

least 15 minutes. Seek medical attention.[1]

If Inhaled

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, perform artificial respiration.[8]

Spill and Disposal Plan
In the event of a spill, and for routine disposal, the following procedures must be followed.

Spill Cleanup:

Safety First: Alert others in the area and ensure the area is well-ventilated.[9]

Wear appropriate PPE: This includes safety goggles, gloves, and a lab coat.[9]

Containment: For small spills, use an inert, dry absorbent material like sand or vermiculite.[9]

Collection: Carefully sweep or scoop the absorbed material into a labeled hazardous waste

container.[9]

Decontamination: Clean the spill area with soap and water. All cleaning materials should be

disposed of as chemical waste.[9]

Disposal:

Waste Classification: Dispose of Peonidin 3-arabinoside as hazardous waste.
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Disposal Route: All waste, including empty containers, should be disposed of via a licensed

waste disposal contractor.[9]

Environmental Precaution: Do not allow the substance to enter drains or watercourses.[9]

Experimental Workflow: Handling Peonidin 3-
arabinoside
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Caption: Workflow for safely handling Peonidin 3-arabinoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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